Cas no 113041-25-1 (8-chlorobenzo[e]pyrene)

• Product Name: 8-chlorobenzo[e]pyrene
• CAS No: 113041-25-1
• MF: C₂₀H₁₁Cl
• MW: 286.75434422493
• CID: 2609946
• PubChem ID: 71336941
• Update Time: 2025-04-21

8-chlorobenzo[e]pyrene Chemical and Physical Properties

Names and Identifiers

• 8-chlorobenzo[e]pyrene
• DTXSID70764703
• 1-Chlorobenzo[e]pyrene
• 113041-25-1

• Inchi： 1S/C20H11Cl/c21-17-11-10-13-9-8-12-4-3-7-15-14-5-1-2-6-16(14)20(17)19(13)18(12)15/h1-11H
• InChI Key： UYILNPUKUYUFFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C3C=CC=C4C5C=CC=CC=5C=1C2=C43

Computed Properties

• Exact Mass: 286.0549280Da
• Monoisotopic Mass: 286.0549280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų